Cas no 621-04-5 (1-Ethyl-3-phenylurea)

• Product Name: 1-Ethyl-3-phenylurea
• CAS No: 621-04-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD00026696
• CID: 507916
• Update Time: 2026-04-29

1-Ethyl-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N-ethyl-N'-phenyl-
• 1-ETHYL-3-PHENYLUREA
• 1-ETHYL-3-PHENYLUREA ---WHITE FLAKES---
• 3-ethyl-1-phenylurea
• N-ethyl-N'-phenylurea
• N-Phenyl-N'-ethylurea
• UREA,1-ETHYL-3-PHENYL
• Urea,N-ethyl-N'-phenyl
• 1-Ethyl-3-phenylurea

• MDL： MFCD00026696
• Inchi： InChI=1S/C9H12N2O/c1-2-10-9(12)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,10,11,12)
• InChI Key： XUFXDODGXLVPNJ-UHFFFAOYSA-N
• SMILES： CCNC(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 164.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 41.13000
• LogP: 2.29190

1-Ethyl-3-phenylurea Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25